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Compound Focus: Tripropylene glycol monopropyl ether

CAS No.: 96077-04-2

Cat. No.: S3605229

Get Quote

Physical & Thermodynamic Properties at a Glance

Property Value Conditions / Notes Source

Molecular Formula C₁₀H₂₂O₄ - [1] [2]

Molecular Weight 206.28 - 206.3 g/mol - [1] [2] [3]

Boiling Point 243 °C At 760 mmHg [1] [4] [3]

Melting Point -77.8 °C to -79 °C - [1] [2] [4]

Flash Point 113 °C - 124 °C Closed cup [2] [4] [3]

Density 0.965 - 0.968 g/cm³ At 20°C - 25°C [2] [4] [3]

Vapor Pressure < 0.1 - 0.01 mmHg At 20°C - 25°C [4] [3]

Viscosity (Dynamic) 5.5 cP At 25°C [4] [3]

Refractive Index 1.429 - 1.43 - [1] [2] [5]

Water Solubility Soluble to Infinite At 25°C [1] [2] [3]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s3605229?utm_src=pdf-body
https://www.smolecule.com/products/s3605229?utm_src=pdf-interest
https://www.tcichemicals.com/US/en/p/T0651
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0462093.htm
https://www.tcichemicals.com/US/en/p/T0651
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0462093.htm
https://www.dow.com/en-us/pdp.dowanol-tpm-glycol-ether.115897z.html
https://www.tcichemicals.com/US/en/p/T0651
https://www.univarsolutions.com/glycol-ether-tpm-3987525?srsltid=AfmBOooLdLtLmAmkfFn-HIsKxoc8MLmGcAi3_BfYh7pEBWBoIosjUTIp
https://www.dow.com/en-us/pdp.dowanol-tpm-glycol-ether.115897z.html
https://www.tcichemicals.com/US/en/p/T0651
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0462093.htm
https://www.univarsolutions.com/glycol-ether-tpm-3987525?srsltid=AfmBOooLdLtLmAmkfFn-HIsKxoc8MLmGcAi3_BfYh7pEBWBoIosjUTIp
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0462093.htm
https://www.univarsolutions.com/glycol-ether-tpm-3987525?srsltid=AfmBOooLdLtLmAmkfFn-HIsKxoc8MLmGcAi3_BfYh7pEBWBoIosjUTIp
https://www.dow.com/en-us/pdp.dowanol-tpm-glycol-ether.115897z.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0462093.htm
https://www.univarsolutions.com/glycol-ether-tpm-3987525?srsltid=AfmBOooLdLtLmAmkfFn-HIsKxoc8MLmGcAi3_BfYh7pEBWBoIosjUTIp
https://www.dow.com/en-us/pdp.dowanol-tpm-glycol-ether.115897z.html
https://www.univarsolutions.com/glycol-ether-tpm-3987525?srsltid=AfmBOooLdLtLmAmkfFn-HIsKxoc8MLmGcAi3_BfYh7pEBWBoIosjUTIp
https://www.dow.com/en-us/pdp.dowanol-tpm-glycol-ether.115897z.html
https://www.univarsolutions.com/glycol-ether-tpm-3987525?srsltid=AfmBOooLdLtLmAmkfFn-HIsKxoc8MLmGcAi3_BfYh7pEBWBoIosjUTIp
https://www.dow.com/en-us/pdp.dowanol-tpm-glycol-ether.115897z.html
https://www.tcichemicals.com/US/en/p/T0651
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0462093.htm
https://doss.turi.org/solvent_preview.php?id=25498-49-1
https://www.tcichemicals.com/US/en/p/T0651
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0462093.htm
https://www.dow.com/en-us/pdp.dowanol-tpm-glycol-ether.115897z.html
https://www.smolecule.com/products/s3605229?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Value Conditions / Notes Source

Specific Gravity 0.965 At 25°C [3]

Auto Ignition Temp. 277 °C - [4] [6]

Surface Tension 30 - 68.8 mN/m At 1% actives, 20-25°C [4] [3]

Log P (Octanol-Water) 0.08 - 0.31 - [2] [4] [6]

Safety and Handling Profile

The relationship between key safety parameters is illustrated below.

Key Parameters

TPGME
Input Safety Properties

Boiling Point
243°C

Flash Point
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Vapor Pressure
<0.1 mmHg

High Boiling Point
Indicates low volatility
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High Flash Point
Classified as combustible,

not flammable

Low Vapor Pressure
Minimal evaporation
at room temperature

Click to download full resolution via product page

TPGME exhibits a high boiling point and low vapor pressure, indicating low volatility under standard

conditions. Its high flash point classifies it as combustible rather than highly flammable.

Experimental Data & Methodology
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The search results do not contain detailed experimental protocols for measuring the thermodynamic

properties of TPGME. However, some toxicological and ecological test methods are referenced in the safety

data.

Toxicological Tests: Key studies cited followed standardized OECD test guidelines, which are

internationally recognized methods [6].

Acute Oral Toxicity (LD₅₀): Tested in rats at 3,500 mg/kg (OECD Guideline 401).

Acute Dermal Toxicity (LD₅₀): Tested in rabbits at 15,440 mg/kg (OECD Guideline 402).
Skin and Eye Irritation: Tested in rabbits, resulting in "no irritation" (OECD Guidelines 404).

Skin Sensitization: Tested in mice, resulting in "does not cause skin sensitization" (OECD
Guideline 429).

Ames Test: Conducted on Salmonella typhimurium with and without metabolic activation,
yielding a negative (non-mutagenic) result (OECD Guideline 471).

Ecological Tests:

Biodegradability: Classified as readily biodegradable, with 66% degradation in 28 days
under aerobic conditions (OECD Test Guideline 301F) [6].

Aquatic Toxicity: LC₅₀ for fish (Pimephales promelas) is 11,619 mg/l (96-hour study, OECD
203), and LC₅₀ for water fleas (Daphnia magna) is >10,000 mg/l (48-hour study, OECD 202) [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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